molecular formula C12H7N3OS B8352520 2-Pyrazinyl-4H-1,3-benzothiazine-4-one

2-Pyrazinyl-4H-1,3-benzothiazine-4-one

Cat. No.: B8352520
M. Wt: 241.27 g/mol
InChI Key: YIORFAZFUMRMLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Pyrazinyl-4H-1,3-benzothiazine-4-one is a useful research compound. Its molecular formula is C12H7N3OS and its molecular weight is 241.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7N3OS

Molecular Weight

241.27 g/mol

IUPAC Name

2-pyrazin-2-yl-1,3-benzothiazin-4-one

InChI

InChI=1S/C12H7N3OS/c16-11-8-3-1-2-4-10(8)17-12(15-11)9-7-13-5-6-14-9/h1-7H

InChI Key

YIORFAZFUMRMLP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N=C(S2)C3=NC=CN=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl thiosalicylate (1.68 g, 10.0 mmol), cyanopyrazine (1.06 g, 10.1 mmol), triethylamine (2.10 ml, 15.1 mmol) and toluene (10.0 ml) was refluxed at 120° C. for 8 hrs. The solvent was evaporated and the residue was recrystallized from dioxane-hexane to give the titled compound (0.54 g, 22%) as crystals.
Quantity
1.68 g
Type
reactant
Reaction Step One
Quantity
1.06 g
Type
reactant
Reaction Step One
Quantity
2.1 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
22%

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